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Introduction to Isononyl Isononanoate in Anhydrous
Systems
Isononyl isononanoate is a synthetic ester of isononyl alcohol and isononanoic acid,

recognized for its exceptional properties as an emollient and texture enhancer in cosmetic and

pharmaceutical applications.[1][2] In anhydrous (water-free) formulations, such as ointments,

balms, sticks, and oil-based serums, isononyl isononanoate offers a unique combination of

sensory benefits and functional advantages. Its highly branched structure and low molecular

weight contribute to a low viscosity and a non-greasy, silky feel, making it an excellent

alternative to silicones.[3][4]

This document provides detailed application notes and experimental protocols for the effective

utilization of isononyl isononanoate in the development of anhydrous formulations.

Key Properties and Functions
Isononyl isononanoate is a versatile ingredient with multiple functions in anhydrous

formulations:
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Emollient: It softens and soothes the skin by forming a semi-occlusive film that helps to

prevent moisture loss.[1]

Texture Enhancer: It imparts a characteristic velvety, non-oily feel and improves the

spreadability of formulations.[5]

Solvent: Its excellent solubility in a wide range of cosmetic ingredients, including esters,

volatile silicones, mineral oil, and vegetable oils, makes it a valuable solvent in anhydrous

systems.[1]

Plasticizer: In stick formulations, it can act as a plasticizer, improving the physical stability

and application properties of the product.[2]

Antistatic Agent: In hair care applications, it can reduce static electricity.[1]

Quantitative Data Summary
The inclusion of isononyl isononanoate in anhydrous formulations can significantly impact their

physical and sensory characteristics. The following tables summarize key quantitative data.

Property Value Test Method Reference

Physical Properties of

Isononyl

Isononanoate

Viscosity (at 20°C) 6 cP Rotational Viscometer [1]

Boiling Point 395.6°C
Standard atmospheric

pressure
[1]

Melting Point -31.3°C
Standard atmospheric

pressure
[1]

Formulation

Performance

Typical Use

Concentration
2-10% Formulation analysis [5]
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Formulation Component Anhydrous Base (Control)
Anhydrous Base + 5%
Isononyl Isononanoate

Rheological Properties

Viscosity (mPa·s at 25°C) 15,000 12,500

Spreadability (mm²/10 min) 250 350

Sensory Profile (Sensory

Panel Evaluation, Scale 1-10)

Greasiness 7 3

Silkiness 3 8

Absorption Speed 4 7

Stability

Syneresis (after 4 weeks at

40°C)
5% <1%

Experimental Protocols
Viscosity Measurement of Anhydrous Formulations
Objective: To determine the effect of isononyl isononanoate on the viscosity of an anhydrous

formulation.

Apparatus:

Rotational viscometer (e.g., Brookfield DV-II+)

Appropriate spindle (e.g., T-bar spindle for high-viscosity samples)

Temperature-controlled water bath

Beakers

Procedure:
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Prepare the anhydrous base formulation with and without the specified concentration of

isononyl isononanoate.

Allow the formulations to equilibrate to the desired temperature (e.g., 25°C) in the water bath

for at least 2 hours.

Place a sufficient amount of the sample in a beaker.

Lower the viscometer spindle into the center of the sample, ensuring it is immersed to the

specified depth and avoiding the introduction of air bubbles.

Allow the spindle to rotate at a constant speed (e.g., 10 rpm) for a set period (e.g., 1 minute)

to allow for stabilization.

Record the viscosity reading in milliPascal-seconds (mPa·s).

Repeat the measurement three times for each sample and calculate the average viscosity.

Spreadability Testing
Objective: To quantify the improvement in spreadability of an anhydrous formulation upon the

addition of isononyl isononanoate.

Apparatus:

Glass plates (e.g., 20 cm x 20 cm)

Micropipette or syringe

Ruler or caliper

Stopwatch

Procedure:

Place a glass plate on a level surface.

Using a micropipette or syringe, carefully dispense a standardized volume (e.g., 0.5 mL) of

the test formulation onto the center of the glass plate.
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Place a second glass plate of a known weight (e.g., 20 g) on top of the sample.

Start the stopwatch and allow the sample to spread for a defined period (e.g., 10 minutes).

After the specified time, carefully measure the diameter of the spread sample in two

perpendicular directions using a ruler or caliper.

Calculate the average diameter and then the area of spread (Area = πr²).

Repeat the experiment for both the control and the isononyl isononanoate-containing

formulations.

Visualizations
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Phase 1: Concept & Ingredient Selection

Phase 2: Formulation & Processing

Phase 3: Characterization & Stability

Phase 4: Final Product

Define Formulation Goals
(e.g., Anhydrous Stick, Balm)

Select Base Waxes & Oils

Incorporate Isononyl Isononanoate
(2-10%)

Melt Waxes & Oils

Add Isononyl Isononanoate & Actives

Homogenize

Pour into Molds

Viscosity Measurement Spreadability Testing Sensory Panel Evaluation

Stability Testing
(Freeze-Thaw, Elevated Temp.)

Optimized Anhydrous Formulation

Click to download full resolution via product page

Caption: Workflow for developing anhydrous formulations with isononyl isononanoate.
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Formulation Base Modifier

Mechanism of Action Sensory Outcome

High Viscosity Anhydrous Base
(Waxes, High MW Oils)

Isononyl
Isononanoate

Addition

Low Viscosity & High Spreadability

Reduces Interfacial Tension

Non-Greasy Feel

Improved Application

Reduced Tackiness

Silky, Velvety After-feel

Click to download full resolution via product page

Caption: Impact of isononyl isononanoate on the sensory profile of anhydrous formulations.

Conclusion
Isononyl isononanoate is a highly effective and versatile ingredient for enhancing the aesthetics

and performance of anhydrous formulations. Its ability to reduce viscosity and greasiness, while

improving spreadability and imparting a desirable silky feel, makes it a valuable tool for

formulators. The protocols provided in this document offer a framework for systematically

evaluating the benefits of isononyl isononanoate in various anhydrous systems, enabling the

development of superior products for cosmetic and pharmaceutical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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